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Compound of Interest

Compound Name: 9H-Fluoren-9-amine hydrochloride

Cat. No.: B145678

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties of 9H-
Fluoren-9-amine hydrochloride. The information is curated for professionals in research and
development, offering detailed data and methodologies to support laboratory work and drug
discovery initiatives.

Core Chemical Properties

9H-Fluoren-9-amine hydrochloride is a stable, crystalline solid. Below is a summary of its key
chemical and physical properties.
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Property Value Source
Molecular Formula C13H12CIN [1112]
Molecular Weight 217.69 g/mol [1][2]
CAS Number 5978-75-6 [1]
Melting Point 265-270 °C (decomposes) [3]
Appearance Light cream powder/solid [4]

N Information not readily
Solubility Available
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IUPAC Name ] ] [1]
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Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 9H-Fluoren-9-
amine hydrochloride.
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Technique Data Highlights

Spectra available, detailed peak assignments
1H NMR _ _
require further analysis.

Spectra available, detailed peak assignments
13C NMR _ _
require further analysis.

Mass Spectrometry Exact Mass: 217.0658271 Da.[1]

Experimental Protocols

Synthesis of 9H-Fluoren-9-amine hydrochloride via Reductive Amination of 9-Fluorenone

This protocol details a general procedure for the synthesis of 9H-Fluoren-9-amine, which is
then converted to its hydrochloride salt.[5]

Materials:
e 9-Fluorenone
e Ammonium formate (HCOONHa4)

e Iridium catalyst (e.g., [pentamethylcyclopentadienyl*Ir(N-phenyl-2-
pyridinecarboxamidate)Cl])

e Methanol (MeOH)

¢ Diethyl ether (Et20)

e Dichloromethane (DCM)
e Sodium sulfate (Na2S0a4)

e Hydrochloric acid (HCI), aqueous solution
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e Potassium hydroxide (KOH), aqueous solution

Procedure:

Reaction Setup: In a suitable reaction vessel, combine 9-fluorenone (0.5 mmol) and the

iridium catalyst (1 mol%).
e Add methanol (2.5 mL) to the vessel.
e Introduce solid ammonium formate (5 mmol, 10 equivalents) to the solution.
 Stir the reaction mixture at 37 °C for 15 hours.
o Work-up:
o Remove the methanol under reduced pressure.

o Add aqueous HCI dropwise until the pH of the solution is between 1 and 2. This step forms
the 9H-Fluoren-9-amine hydrochloride salt.

o Wash the acidic aqueous solution with diethyl ether (3 x 5 mL) to remove any unreacted

starting material and non-basic byproducts.
o Collect the aqueous layer containing the desired hydrochloride salt.
« |solation of the free amine (optional, for characterization):
o Adjust the pH of the aqueous solution to 10-12 using an aqgueous KOH solution.
o Extract the free amine into dichloromethane (3 x 5 mL).
o Combine the organic layers and dry over anhydrous sodium sulfate.

o Filter the solution and evaporate the solvent under reduced pressure to yield 9H-Fluoren-
9-amine.

Workflow for the Synthesis of 9H-Fluoren-9-amine Hydrochloride
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Synthesis of 9H-Fluoren-9-amine Hydrochloride

Reductive Amination

9-Fluorenone +
Ammonium Formate +
Iridium Catalyst
in Methanol

Stir at 37°C for 15h

Work-up and Salt Formation

Evaporate Methanol

Add aq. HCI (pH 1-2)

Wash with Diethyl Ether

Collect Aqueous Layer
(Product as HCI salt)

1
:Optional Path

Optional: Free Amine Isolation

Add ag. KOH (pH 10-12)

4

Extract with DCM

;

Dry with Na2S04

;

Evaporate DCM to yield
9H-Fluoren-9-amine
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Caption: A flowchart illustrating the synthesis of 9H-Fluoren-9-amine hydrochloride.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b145678?utm_src=pdf-body-img
https://www.benchchem.com/product/b145678?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145678?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Safety and Handling

9H-Fluoren-9-amine hydrochloride is classified with the following hazards:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1]

e P280: Wear protective gloves/protective clothing/eye protection/face protection.
e P301+P317: IF SWALLOWED: Get medical help.[1]

e P302+P352: IF ON SKIN: Wash with plenty of water.[1]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[1]

Always handle this compound in a well-ventilated area, such as a fume hood, and wear
appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab
coat.[5] Store in a cool, dry place away from incompatible materials.[5]

Logical Relationship of Safety Precautions
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Safety Precautions for 9H-Fluoren-9-amine HCI

9H-Fluoren-9-amine HCI
Y
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\
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Caption: Relationship between the hazards of the compound and the necessary safety

measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b145678#9h-fluoren-9-amine-hydrochloride-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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